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Compound of Interest

Compound Name: Strontium oxalate

Cat. No.: B1213420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of strontium oxalate
single crystals using the gel growth method. This technique is particularly advantageous for

compounds like strontium oxalate that are sparingly soluble in water and decompose at high

temperatures, precluding growth from solution or melt.[1] The gel medium facilitates controlled

diffusion of reactants, leading to the formation of high-quality single crystals at ambient

temperatures.

Two primary methods are detailed: the single diffusion technique and the double diffusion

technique, both of which have been successfully employed for growing strontium oxalate
crystals in an agar-agar gel medium.[1]

Data Presentation
The optimal conditions for the growth of strontium oxalate crystals using both single and

double diffusion techniques in agar-agar gel are summarized in the table below. These

parameters have been established to yield crystals of specific sizes and qualities.[1][2]

Table 1: Optimized Growth Conditions for Strontium Oxalate Crystals[1][2]
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Parameter Single Diffusion Double Diffusion

Apparatus
Glass test tube (20 cm length,

2.5 cm diameter)

U-tube (25 cm length, 2.5 cm

diameter)

Gel Medium 1.5% Agar-Agar 1.5% Agar-Agar

Reactants
Strontium Chloride (SrCl₂) and

Oxalic Acid (H₂C₂O₄)

Strontium Chloride (SrCl₂) and

Oxalic Acid (H₂C₂O₄)

Concentration of Reactants 1 M 1 M

Gel Setting Period 3 days 6 days

Gel Aging Period 24 hours 24 hours

Growth Period 60 days 80 days

Temperature Ambient Ambient

Resulting Crystal Quality
Transparent, prismatic, bi-

pyramidal, platy-shaped
Opaque, spherulitic

Maximum Crystal Size 6 x 6 x 3 mm 4 mm in diameter

Experimental Protocols
The following are detailed methodologies for the single and double diffusion gel growth of

strontium oxalate crystals.

Protocol 1: Single Diffusion Method
This method involves the diffusion of one reactant into a gel medium that already contains the

other reactant.

Materials:

Glass test tubes (20 cm length, 2.5 cm diameter)

Agar-agar powder

Strontium Chloride (SrCl₂)
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Oxalic Acid (H₂C₂O₄)

Distilled water

Beakers

Heating plate

Stirring rod

Procedure:

Gel Preparation: Prepare a 1.5% (w/v) agar-agar solution by dissolving 1.5 g of agar-agar

powder in 100 ml of hot distilled water. Heat the solution while stirring until the agar-agar is

completely dissolved.

Incorporation of Reactant: To the hot agar solution, add a specific volume of 1 M Strontium

Chloride (SrCl₂) solution. For example, mix 5 ml of 1 M SrCl₂ with the agar solution.[1]

Gel Setting: Pour the mixture into the glass test tubes and allow it to set for approximately 3

days at room temperature.[1]

Gel Aging: After the gel has set, age it for 24 hours.[1]

Addition of Second Reactant: Carefully pour 20 ml of 1 M Oxalic Acid (H₂C₂O₄) solution over

the set gel.[1]

Crystal Growth: Seal the test tubes and leave them undisturbed at ambient temperature.

Nucleation should be observed at the interface and within the gel. The growth period is

approximately 60 days.[1]

Harvesting Crystals: Once the growth is complete, carefully remove the crystals from the gel

and wash them with distilled water.

Protocol 2: Double Diffusion Method
In this method, both reactants diffuse towards each other through a neutral gel column.
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Materials:

Glass U-tubes (25 cm length, 2.5 cm diameter)

Agar-agar powder

Strontium Chloride (SrCl₂)

Oxalic Acid (H₂C₂O₄)

Distilled water

Beakers

Heating plate

Stirring rod

Procedure:

Gel Preparation: Prepare a 1.5% (w/v) agar-agar solution as described in the single diffusion

method.

Gel Setting: Fill the U-tube with the hot agar-agar solution to a suitable height, leaving space

in both limbs for the reactant solutions. Allow the gel to set for approximately 6 days at room

temperature.[1]

Gel Aging: Age the set gel for 24 hours.[1]

Addition of Reactants: After aging, carefully add 20 ml of 1 M Oxalic Acid solution to one limb

of the U-tube and 20 ml of 1 M Strontium Chloride solution to the other limb.[1]

Crystal Growth: Seal the U-tube and keep it in a vibration-free environment at ambient

temperature. Nucleation is expected to occur within the gel after about one week, with

crystals continuing to grow as the reactants diffuse. The total growth period is around 80

days.[1]
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Harvesting Crystals: After the completion of the growth period, carefully extract the crystals

from the gel and rinse them with distilled water.

Visualizations
Experimental Workflow Diagrams
The following diagrams illustrate the workflows for the single and double diffusion methods for

growing strontium oxalate crystals.

Prepare 1.5% Agar-Agar Solution

Add 1 M Strontium Chloride to Hot Agar

Pour into Test Tube and Set for 3 Days

Age Gel for 24 Hours

Add 1 M Oxalic Acid Solution on Top

Allow Crystal Growth for 60 Days

Harvest Strontium Oxalate Crystals

Click to download full resolution via product page
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Caption: Workflow for the single diffusion gel growth of strontium oxalate crystals.

Prepare 1.5% Agar-Agar Solution

Pour into U-Tube and Set for 6 Days

Age Gel for 24 Hours

Add 1 M Oxalic Acid to One Limb

Add 1 M Strontium Chloride to Other Limb

Allow Crystal Growth for 80 Days

Harvest Strontium Oxalate Crystals

Click to download full resolution via product page

Caption: Workflow for the double diffusion gel growth of strontium oxalate crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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